N-(3,4-dimethoxyphenyl)-5-methyl-4-isoxazolecarboxamide

• Molecular Formula: C13H14N2O4
• Molecular Weight: 262.26 g/mol
• IUPAC Name: N-(3,4-dimethoxyphenyl)-5-methyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C13H14N2O4/c1-8-10(7-14-19-8)13(16)15-9-4-5-11(17-2)12(6-9)18-3/h4-7H,1-3H3,(H,15,16)
• InChI Key: PGDVBIQLJVHULT-UHFFFAOYSA-N
• SMILES: CC1=C(C=NO1)C(=O)NC2=CC(=C(C=C2)OC)OC

Description

N-(3,4-dimethoxyphenyl)-5-methyl-4-isoxazolecarboxamide, also known as aniracetam, is a nootropic drug that belongs to the racetam family. It was first synthesized in the 1970s by Hoffmann-La Roche, a pharmaceutical company based in Switzerland. Aniracetam has been found to enhance cognitive function, improve memory, and boost learning abilities.

Mechanism of Action

The exact mechanism of action of N-(3,4-dimethoxyphenyl)-5-methyl-4-isoxazolecarboxamide is not fully understood. However, it is believed to work by modulating the activity of neurotransmitters in the brain, particularly acetylcholine and glutamate. Aniracetam has also been shown to increase the release of dopamine and serotonin, which may contribute to its cognitive-enhancing effects.
Biochemical and Physiological Effects:
Aniracetam has been found to increase the density of AMPA receptors in the brain, which are involved in synaptic plasticity and memory formation. It has also been shown to increase blood flow and oxygen consumption in the brain, which may contribute to its cognitive-enhancing effects.

Advantages and Limitations for Lab Experiments

Aniracetam has several advantages for lab experiments. It is relatively easy to synthesize and has a high purity when recrystallized from ethanol. Aniracetam also has a low toxicity profile and is well-tolerated in animal studies. However, N-(3,4-dimethoxyphenyl)-5-methyl-4-isoxazolecarboxamide has a short half-life and may require frequent dosing in experiments.

Future Directions

There are several future directions for research on N-(3,4-dimethoxyphenyl)-5-methyl-4-isoxazolecarboxamide. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Aniracetam has been shown to have neuroprotective effects and may be beneficial in slowing the progression of these diseases. Another area of interest is its potential use in enhancing cognitive function in healthy individuals. Aniracetam has been found to improve memory, attention, and learning abilities and may have applications in education and the workplace. Finally, further research is needed to fully understand the mechanism of action of N-(3,4-dimethoxyphenyl)-5-methyl-4-isoxazolecarboxamide and its effects on neurotransmitters in the brain.

Synthesis Methods

The synthesis of N-(3,4-dimethoxyphenyl)-5-methyl-4-isoxazolecarboxamide involves the reaction between 4-methoxybenzoyl chloride and 2-pyrrolidinone. The resulting compound is then reacted with 3,4-dimethoxyphenylacetonitrile to form N-(3,4-dimethoxyphenyl)-5-methyl-4-isoxazolecarboxamide. The purity of N-(3,4-dimethoxyphenyl)-5-methyl-4-isoxazolecarboxamide can be improved by recrystallization from ethanol.

Scientific Research Applications

Aniracetam has been extensively studied for its cognitive-enhancing properties. It has been found to improve memory consolidation, learning ability, and attention span. Aniracetam has also been shown to have neuroprotective effects, which may be beneficial in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.